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Compound of Interest

Urea mono(4-
Compound Name:
methylbenzenesulfonate)

Cat. No. B1612779

Despite a comprehensive search of scientific literature and chemical databases, no specific
medicinal chemistry applications for Urea mono(4-methylbenzenesulfonate) have been
identified. The requested detailed application notes, experimental protocols, and quantitative
data for this specific compound in a medicinal context are not available in the public domain.

Urea mono(4-methylbenzenesulfonate), also known as urea p-toluenesulfonate, is a salt
formed from the simple organic compound urea and p-toluenesulfonic acid. While the
constituent parts and related chemical structures have broad roles in medicinal chemistry, this
particular salt does not appear to be a subject of research or development as a therapeutic
agent.

General Roles of Urea and Sulfonic Acid Derivatives
in Medicinal Chemistry

It is important to note that derivatives of both urea and sulfonic acids are prevalent in
pharmaceuticals.

o Urea Derivatives: The urea functional group is a key structural component in numerous
bioactive compounds and clinically approved drugs.[1][2] Its ability to form stable hydrogen
bonds makes it a valuable moiety for interacting with biological targets.[1] Urea derivatives
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have been developed as anticancer, antibacterial, anticonvulsive, anti-HIV, and antidiabetic
agents.[1]

» Sulfonic Acid Derivatives: Substituted sulfonic acids and their derivatives, such as
sulfonamides, are known to possess a wide range of pharmacological activities, including
antibacterial, diuretic, antiviral, and anti-inflammatory properties.[3]

However, the combination of urea and p-toluenesulfonic acid into the specific salt "Urea
mono(4-methylbenzenesulfonate)" has not been explored for therapeutic purposes according
to available information. Chemical suppliers list it for industrial applications or scientific
research, with at least one source explicitly stating it is not for medicinal or clinical use.

Conclusion

The absence of any published research on the biological activity, mechanism of action, or
therapeutic efficacy of Urea mono(4-methylbenzenesulfonate) prevents the creation of the
detailed application notes and protocols requested. The core requirements of quantitative data,
experimental methodologies, and signaling pathway diagrams cannot be fulfilled due to the
lack of primary scientific evidence for this specific compound in the field of medicinal chemistry.
Researchers and drug development professionals seeking to utilize urea or sulfonic acid
scaffolds are advised to consult the extensive literature on their various established derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [No Documented Medicinal Chemistry Applications for
Urea Mono(4-methylbenzenesulfonate)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1612779#applications-of-urea-mono-4-
methylbenzenesulfonate-in-medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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